![molecular formula C6H3F2NO5S B161186 2,4-Difluoro-5-nitrobenzene sulfonic acid CAS No. 131574-34-0](/img/structure/B161186.png)
2,4-Difluoro-5-nitrobenzene sulfonic acid
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Overview
Description
2,4-Difluoro-5-nitrobenzene sulfonic acid (DFNB) is a chemical compound with the molecular formula C6H3F2NO5S. It is a white crystalline solid that is used in various scientific research applications. DFNB is mainly used as a reagent in organic synthesis and is also used in the preparation of fluorescent dyes and pigments.
Mechanism of Action
2,4-Difluoro-5-nitrobenzene sulfonic acid is a sulfonic acid derivative that acts as a strong acid. It can undergo various chemical reactions due to the presence of the nitro and fluoro groups. This compound can also act as a nucleophile due to the presence of the sulfonic acid group. It can react with various electrophiles to form new compounds.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects. It is mainly used as a reagent in organic synthesis and has no known use in medicine or pharmacology.
Advantages and Limitations for Lab Experiments
2,4-Difluoro-5-nitrobenzene sulfonic acid is a highly reactive compound that is used in various organic synthesis reactions. It has the advantage of being a strong acid and a good nucleophile, which makes it a useful reagent in many reactions. However, this compound is also highly toxic and must be handled with care. It is also expensive and may not be readily available in some laboratories.
Future Directions
2,4-Difluoro-5-nitrobenzene sulfonic acid has many potential future directions in scientific research. It can be used in the synthesis of new organic compounds that have biological activity. This compound can also be used in the preparation of new fluorescent dyes and pigments. Future research may also focus on the development of new synthesis methods for this compound that are more efficient and cost-effective.
Synthesis Methods
2,4-Difluoro-5-nitrobenzene sulfonic acid can be synthesized using various methods. One of the most commonly used methods involves the reaction of 2,4-Difluoro-5-nitrobenzonitrile with sulfuric acid. The reaction produces this compound as a white crystalline solid that can be purified using recrystallization.
Scientific Research Applications
2,4-Difluoro-5-nitrobenzene sulfonic acid is widely used in scientific research as a reagent in organic synthesis. It is used in the preparation of fluorescent dyes and pigments, and also as a precursor for the synthesis of other organic compounds. This compound is also used in the synthesis of various heterocyclic compounds that have biological activity.
Properties
131574-34-0 | |
Molecular Formula |
C6H3F2NO5S |
Molecular Weight |
239.16 g/mol |
IUPAC Name |
2,4-difluoro-5-nitrobenzenesulfonic acid |
InChI |
InChI=1S/C6H3F2NO5S/c7-3-1-4(8)6(15(12,13)14)2-5(3)9(10)11/h1-2H,(H,12,13,14) |
InChI Key |
IFRMIWUTVLODTM-UHFFFAOYSA-N |
SMILES |
C1=C(C(=CC(=C1S(=O)(=O)O)F)F)[N+](=O)[O-] |
Canonical SMILES |
C1=C(C(=CC(=C1S(=O)(=O)O)F)F)[N+](=O)[O-] |
131574-34-0 | |
synonyms |
2,4-difluoro-5-nitrobenzene sulfonic acid 2,4-DNSA |
Origin of Product |
United States |
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